N-(2-ethylphenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide

• IUPAC Name: N-(2-ethylphenyl)-3-(6-methylpyridazin-3-yl)oxybenzamide
• InChI: InChI=1S/C20H19N3O2/c1-3-15-7-4-5-10-18(15)21-20(24)16-8-6-9-17(13-16)25-19-12-11-14(2)22-23-19/h4-13H,3H2,1-2H3,(H,21,24)
• InChI Key: HUUMEDKDVCFVLD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)OC3=NN=C(C=C3)C
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

N-(2-ethylphenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide is a compound of interest in the field of medicinal chemistry due to its structural characteristics and potential biological activities. The compound's synthesis and analysis involve complex chemical reactions and a deep understanding of its molecular structure.

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions that lead to the selective formation of desired products. For instance, the synthesis of histone deacetylase inhibitors showcases the intricate design and biological evaluation of benzamide derivatives, highlighting the importance of selective inhibition for therapeutic purposes (Zhou et al., 2008).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is often determined using X-ray diffraction and density functional theory (DFT) calculations. These methods provide insights into the crystallographic and electronic properties, essential for understanding the compound's reactivity and stability (Demir et al., 2015).

Chemical Reactions and Properties

Benzamide derivatives participate in various chemical reactions, leading to the formation of complex structures. Their reactivity can be explored through potentiometric studies and complexation reactions with metal ions, providing insights into their chemical behavior and potential applications in material science and biochemistry (Thangjam & Rajkumari, 2010).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystal structure, are crucial for their application in various fields. The crystal structure analysis provides information on the molecular packing and intermolecular interactions, which influence the compound's physical properties (Zaoui et al., 2019).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards different reagents, define the compound's suitability for specific applications. Synthesis methods often tailor these properties to enhance the compound's performance in biological or industrial applications (Sabbaghan & Hossaini, 2012).